Cas no 168297-86-7 (2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-)
168297-86-7 structure
Product Name:2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-
CAS No:168297-86-7
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD01321231
CID:839002
PubChem ID:24868258
Update Time:2025-09-24
2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-
- (4S)-5,5-dimethyl-4-propan-2-yl-1,3-oxazolidin-2-one
- 2-Oxazolidinone,5,5-Dimethyl-4-(1-Methylethyl)-,(4S)-(9CI)
- DTXSID40455313
- (4S)-4-ISOPROPYL-5,5-DIMETHYL-1,3-OXAZOLIDIN-2-ONE
- CS-0312038
- BS-50983
- 168297-86-7
- SCHEMBL2369418
- (S)-(-)-4-Isopropyl-5,5-dimethyl-2-oxazolidinone, 98%
- (S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one
- (S)-(-)-4-Isopropyl-5,5-dimethyl-2-oxazolidinone
- MFCD01321231
- (4s)-4-isopropyl-5,5-dimethyloxazolidin-2-one
- J-010443
- AT25006
-
- MDL: MFCD01321231
- Inchi: 1S/C8H15NO2/c1-5(2)6-8(3,4)11-7(10)9-6/h5-6H,1-4H3,(H,9,10)/t6-/m0/s1
- InChI Key: QICFUFOXXNIZFF-LURJTMIESA-N
- SMILES: O1C(N[C@@H](C(C)C)C1(C)C)=O
Computed Properties
- Exact Mass: 157.11035
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Melting Point: 86-87 °C (lit.)
- PSA: 38.33
- Optical Activity: [α]22/D −47°, c = 1 in H2O
2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P280-P305+P351+P338-P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A207419-1g |
(S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one |
168297-86-7 | 97% | 1g |
$191.0 | 2025-02-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD525904-1g |
(S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one |
168297-86-7 | 97% | 1g |
¥1195.0 | 2022-03-01 | |
| Chemenu | CM507683-250mg |
(S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one |
168297-86-7 | 97% | 250mg |
$75 | 2023-02-17 | |
| Chemenu | CM507683-1g |
(S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one |
168297-86-7 | 97% | 1g |
$172 | 2023-02-17 | |
| Ambeed | A207419-100mg |
(S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one |
168297-86-7 | 97% | 100mg |
$42.0 | 2025-02-20 | |
| Ambeed | A207419-250mg |
(S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one |
168297-86-7 | 97% | 250mg |
$75.0 | 2025-02-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD525904-100mg |
(S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one |
168297-86-7 | 97% | 100mg |
¥271.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD525904-250mg |
(S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one |
168297-86-7 | 97% | 250mg |
¥460.0 | 2022-03-01 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 450677-1G |
2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- |
168297-86-7 | 98% | 1G |
¥4523.48 | 2022-02-24 | |
| eNovation Chemicals LLC | Y1255255-1g |
2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- |
168297-86-7 | 97% | 1g |
$205 | 2024-06-07 |
2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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